Cas no 123695-21-6 (5-Thiazolecarboxylic acid, 2,4-diethyl-)

5-Thiazolecarboxylic acid, 2,4-diethyl- structure
123695-21-6 structure
Product Name:5-Thiazolecarboxylic acid, 2,4-diethyl-
CAS No:123695-21-6
MF:C8H11NO2S
MW:185.24344086647
CID:1214792
PubChem ID:14653143
Update Time:2025-04-20

5-Thiazolecarboxylic acid, 2,4-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 2,4-diethyl-
    • 2,4-Diethyl-5-thiazolecarboxylic acid
    • SCHEMBL9642917
    • 2,4-diethylthiazole-5-carboxylic acid
    • 123695-21-6
    • VLQFBXKRCCAZPC-UHFFFAOYSA-N
    • DB-422490
    • Inchi: 1S/C8H11NO2S/c1-3-5-7(8(10)11)12-6(4-2)9-5/h3-4H2,1-2H3,(H,10,11)
    • InChI Key: VLQFBXKRCCAZPC-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(CC)N=C1CC

Computed Properties

  • Exact Mass: 185.05113
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • PSA: 50.19

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